Cas no 120529-84-2 (Pyrrolo[1,2-b]isoxazole-2-carboxaldehyde,hexahydro-2-methyl-, trans- (9CI))

• Product Name: Pyrrolo[1,2-b]isoxazole-2-carboxaldehyde,hexahydro-2-methyl-, trans- (9CI)
• CAS No: 120529-84-2
• Molecular Formula: C₈H₁₃NO₂
• Molecular Weight: 155.19432
• CID: 105376
• PubChem ID: 14119719

Pyrrolo[1,2-b]isoxazole-2-carboxaldehyde,hexahydro-2-methyl-, trans- (9CI) Properties

Names and Identifiers

• Pyrrolo[1,2-b]isoxazole-2-carboxaldehyde, hexahydro-2-methyl-, trans- (9CI)
• 120529-84-2
• (2R,3Ar)-2-methyl-3a,4,5,6-tetrahydro-3H-pyrrolo[1,2-b][1,2]oxazole-2-carbaldehyde

• InChIKey： XFZFZOOMUNWHBQ-HTQZYQBOSA-N
• Inchi： InChI=1S/C8H13NO2/c1-8(6-10)5-7-3-2-4-9(7)11-8/h6-7H,2-5H2,1H3/t7-,8-/m1/s1
• SMILES： O=C[C@]1(C[C@H]2CCCN2O1)C

Computed Properties

• Exact Mass: 155.09469
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 155.094628657g/mol
• Heavy Atom Count: 11
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54